Cas no 1064721-11-4 (4-bromo-1H-1,2,3-benzotriazole)
1064721-11-4 structure
Product Name:4-bromo-1H-1,2,3-benzotriazole
CAS No:1064721-11-4
MF:C6H4BrN3
MW:198.020059585571
MDL:MFCD11226749
CID:1024471
PubChem ID:21707869
Update Time:2025-04-20
4-bromo-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-1H-benzo[d][1,2,3]triazole
- 7-?bromo-1H-?Benzotriazole
- 4-bromo-2H-benzotriazole
- 7-Bromo-1H-benzotriazole
- 4-BroMo-1H-benzotriazole
- 4-broMo-1H-benzo[d][1,2,3]triazole
- 4-Bromo-2H-benzo[d][1,2,3]triazole
- 1H-Benzotriazole, 7-bromo-
- bromo-diazaindole
- bromobenzotriazole
- 4-bromobenzotriazole
- DNJANJSHTMOQOV-UHFFFAOYSA-N
- 7-Bromo-1H-1,2,3-benzotriazole
- FCH890263
- AB76773
- AM85403
- 4-bromo-1H-1,2,3-benzotriazole
- DTXSID60617193
- SCHEMBL3392357
- 2058157-38-1
- F13934
- SCHEMBL20479331
- 7-bromanyl-1~{H}-benzotriazole
- AKOS006323513
- AS-47494
- MFCD31640987
- Z1198320503
- 1064721-11-4
- EN300-137659
- D80247
- SCHEMBL1672867
- MFCD11226749
- DA-35910
- CS-0108728
- SY020832
-
- MDL: MFCD11226749
- Inchi: 1S/C6H4BrN3/c7-4-2-1-3-5-6(4)9-10-8-5/h1-3H,(H,8,9,10)
- InChI Key: DNJANJSHTMOQOV-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2C1=NNN=2
Computed Properties
- Exact Mass: 196.95900
- Monoisotopic Mass: 196.95886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6
- XLogP3: 1.7
Experimental Properties
- PSA: 41.57000
- LogP: 1.72040
4-bromo-1H-1,2,3-benzotriazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-bromo-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0147T-1g |
4-Bromo-1H-benzotriazole |
1064721-11-4 | 96% | 1g |
1229.66CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0147T-5g |
4-Bromo-1H-benzotriazole |
1064721-11-4 | 96% | 5g |
4918.65CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0147T-500mg |
4-Bromo-1H-benzotriazole |
1064721-11-4 | 96% | 500mg |
1060.05CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0147T-250mg |
4-Bromo-1H-benzotriazole |
1064721-11-4 | 96% | 250mg |
932.85CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0147T-100mg |
4-Bromo-1H-benzotriazole |
1064721-11-4 | 96% | 100mg |
805.64CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0147-1g |
7-Bromo-1H-benzotriazole |
1064721-11-4 | 96% | 1g |
1229.66CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0147-5g |
7-Bromo-1H-benzotriazole |
1064721-11-4 | 96% | 5g |
4918.65CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0147-500mg |
7-Bromo-1H-benzotriazole |
1064721-11-4 | 96% | 500mg |
1060.05CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0147-250mg |
7-Bromo-1H-benzotriazole |
1064721-11-4 | 96% | 250mg |
932.85CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0147-100mg |
7-Bromo-1H-benzotriazole |
1064721-11-4 | 96% | 100mg |
805.64CNY | 2021-05-07 |
4-bromo-1H-1,2,3-benzotriazole Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
1064721-11-4 (4-bromo-1H-1,2,3-benzotriazole) Related Products
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